Ethyl 5-ethoxyoxazole-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of compounds related to ethyl 5-ethoxyoxazole-2-carboxylate involves various methods, including the reaction of organolead triacetates with derivatives to give compounds that can convert to α-aryl and α-vinyl N-acetylglycine ethyl esters in water (Morgan & Pinhey, 1994). Additionally, the synthesis of ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate provides insights into the synthesis process of oxazole derivatives, characterized by IR spectroscopy, NMR, Mass spectroscopy, and X-ray diffraction analysis (Murtuja et al., 2023).
Molecular Structure Analysis
The molecular structure of related compounds, such as ethyl 2-aminooxazole-5-carboxylate, reveals planar sheets internally connected by intermolecular hydrogen bonding, demonstrating the importance of dipole-dipole interactions in the structural stability of oxazole derivatives (Kennedy et al., 2001).
Chemical Reactions and Properties
Chemical reactions involving ethyl 5-ethoxyoxazole-2-carboxylate derivatives are diverse. For instance, "click chemistry" methods have facilitated the synthesis of triazole derivatives, showcasing the compound's versatility in forming various chemical structures with potential applications in material science and organic synthesis (Chen, Liu, & Chen, 2010).
Physical Properties Analysis
The synthesis and characterization of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate revealed its crystalline structure, providing insights into its physical properties, such as solubility and crystallinity, which are crucial for its application in various chemical processes (Murtuja et al., 2023).
Chemical Properties Analysis
The chemical properties of ethyl 5-ethoxyoxazole-2-carboxylate derivatives, such as reactivity and stability, have been studied through their reactions and the resulting products. For example, the synthesis of ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate via "click chemistry" illustrates the compound's reactivity and potential for further functionalization (Chen, Liu, & Chen, 2010).
Scientific Research Applications
Synthesis of Coumarin-3-carboxylate Ester
- Scientific Field : Organic Chemistry
- Summary of Application : Ethyl cyanoacetate, a compound similar to Ethyl 5-ethoxyoxazole-2-carboxylate, is used in the synthesis of coumarin-3-carboxylate ester . This compound has significant applications in synthetic, organic, and pharmaceutical chemistry .
- Methods of Application : The synthesis involves a Knoevenagel condensation followed by selective cyclization. The product distribution correlates well with the acid–base properties of the catalyst and the ability of the catalyst for forming complex by hydrogen bonds .
- Results or Outcomes : An efficient and facile approach was developed for the preparation of coumarin-3-carboxylate ester as a major product from the reaction of ethyl cyanoacetate with salicylaldehyde .
Use in Organic Light-Emitting Diodes
- Scientific Field : Material Science
- Summary of Application : Ethyl oxazole-5-carboxylate, another compound similar to Ethyl 5-ethoxyoxazole-2-carboxylate, is used in the production of organic light-emitting diodes (OLEDs) .
- Methods of Application : The specific methods of application in OLEDs are not detailed in the source .
- Results or Outcomes : The use of Ethyl oxazole-5-carboxylate in OLEDs is part of ongoing research and development in the field of material science .
Safety And Hazards
properties
IUPAC Name |
ethyl 5-ethoxy-1,3-oxazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO4/c1-3-11-6-5-9-7(13-6)8(10)12-4-2/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZWPVIAZPSGFHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=C(O1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90318282 |
Source
|
| Record name | Ethyl 5-ethoxy-1,3-oxazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90318282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-ethoxyoxazole-2-carboxylate | |
CAS RN |
68208-09-3 |
Source
|
| Record name | 68208-09-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=328210 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 5-ethoxy-1,3-oxazole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90318282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 5-ethoxy-1,3-oxazole-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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